Cas no 139889-16-0 (1H-Indene, (1-methylethylidene)bis-)

• Product Name: 1H-Indene, (1-methylethylidene)bis-
• CAS No: 139889-16-0
• MF: C₂₁H₂₀
• MW: 272.383505821228
• CID: 1284052
• PubChem ID: 11780671
• Update Time: 2025-04-20

1H-Indene, (1-methylethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, (1-methylethylidene)bis-
• 1-[2-(1H-inden-1-yl)propan-2-yl]-1H-indene
• 139889-16-0
• 2,2-bisindenylpropane
• 2,2-bis(indenyl)propane
• 2,2-Bis-(1-indenyl)propane
• bis(indenyl)propane
• DTXSID10472491
• PALFTCLHKGGKDW-UHFFFAOYSA-N

• Inchi： 1S/C21H20/c1-21(2,19-13-11-15-7-3-5-9-17(15)19)20-14-12-16-8-4-6-10-18(16)20/h3-14,19-20H,1-2H3
• InChI Key： PALFTCLHKGGKDW-UHFFFAOYSA-N
• SMILES： C(C)(C)(C1C=CC2C=CC=CC1=2)C1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 272.1566
• Monoisotopic Mass: 272.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0